Cas no 2137564-60-2 (2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide
• CAS No: 2137564-60-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6469042
• PubChem ID: 165854056
• Update Time: 2025-06-09

2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide
• 2137564-60-2
• EN300-1109901

• Inchi： 1S/C8H14N4O/c1-6(2)11-7(13)5-12-4-3-10-8(12)9/h3-4,6H,5H2,1-2H3,(H2,9,10)(H,11,13)
• InChI Key： WDHDYXNNJPUOSM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CN=C1N)NC(C)C

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide

Introduction to 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 2137564-60-2)

2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide, also known by its CAS number 2137564-60-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an imidazole ring, an amino group, and an acetamide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The imidazole ring, a key structural component of this compound, is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. This structure is known for its stability and ability to participate in hydrogen bonding, which are critical properties for bioavailability and receptor interactions in pharmaceutical compounds. The amino group attached to the imidazole ring further enhances the molecule's ability to engage in hydrogen bonding, a feature that is often exploited in drug design to improve binding affinity to target proteins.

The acetamide moiety in 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide contributes to the molecule's solubility and metabolic stability. Acetamides are commonly used in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The propan-2-yl group attached to the acetamide nitrogen adds a branched alkyl chain, which can influence the molecule's lipophilicity and overall pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research has shown that derivatives of this compound exhibit promising activity against various targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. These findings underscore the importance of further exploration into the biological activities and mechanisms of action of 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired scale of production. Optimization of reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent biological testing.

The pharmacological evaluation of in vitro models has revealed that this compound demonstrates selective activity against certain targets while showing minimal toxicity to non-target cells. Such selectivity is a desirable trait in drug candidates as it reduces the likelihood of adverse effects during therapy. Furthermore, preliminary studies suggest that this compound may possess anti-inflammatory and neuroprotective properties, making it a candidate for further preclinical testing.

As research on this compound progresses, it is anticipated that additional insights into its mechanism of action will emerge. Understanding how this molecule interacts with its targets at the molecular level will be critical for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications.

In conclusion, 2-(2-amino-1H-imidazol-1-yl)-N-(propan-2-yl)acetamide (CAS No. 213756460-) represents a promising lead compound with diverse applications in drug discovery. Its unique structure, combined with recent advances in understanding its biological activities, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties will undoubtedly shed light on new opportunities for therapeutic intervention.